Cas no 27124-57-8 (Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI))
27124-57-8 structure
Product Name:Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
CAS No:27124-57-8
MF:C20H24O4S
MW:360.467164993286
CID:277590
PubChem ID:419645
Update Time:2025-04-19
Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
- [2-(2-methoxyphenyl)cyclohexyl] 4-methylbenzenesulfonate
- AC1L9I3B
- NSC116880
- NSC-116880
- DTXSID60329340
- 27124-57-8
-
- Inchi: 1S/C20H24O4S/c1-15-11-13-16(14-12-15)25(21,22)24-20-10-6-4-8-18(20)17-7-3-5-9-19(17)23-2/h3,5,7,9,11-14,18,20H,4,6,8,10H2,1-2H3
- InChI Key: SCPHFSRGKCEXLQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCCCC1C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 360.14000
- Monoisotopic Mass: 360.14
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 61Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 500.4°Cat760mmHg
- Flash Point: 256.4°C
- Refractive Index: 1.585
- PSA: 60.98000
- LogP: 5.51610
Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI) Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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